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Compound of Interest

Compound Name: 1,3-Dichloro-4-fluorobenzene

Cat. No.: B072064 Get Quote

An In-depth Technical Guide on 1,3-Dichloro-4-
fluorobenzene
Prepared for: Researchers, scientists, and drug development professionals.

This document provides core information regarding the chemical compound 1,3-Dichloro-4-
fluorobenzene, a substance of interest in various chemical and pharmaceutical research

fields. The focus of this guide is to present its fundamental molecular properties.

I. Core Molecular Data
The fundamental identifiers for 1,3-Dichloro-4-fluorobenzene are its molecular formula and

molecular weight. These values are crucial for stoichiometric calculations, analytical

characterization, and chemical synthesis.

The molecular formula of 1,3-Dichloro-4-fluorobenzene is C₆H₃Cl₂F.[1][2][3][4][5] This formula

indicates that each molecule is composed of six carbon atoms, three hydrogen atoms, two

chlorine atoms, and one fluorine atom.

The molecular weight of this compound is approximately 164.99 g/mol .[3][5][6] More precise

measurements place the value at 164.988 g/mol and 164.992 g/mol .[1][2]

The data is summarized in the table below for clarity and quick reference.
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Property Value Citations

Molecular Formula C₆H₃Cl₂F [1][2][3][4][5]

Molecular Weight 164.99 g/mol (approx.) [3][5][6]

164.988 g/mol [1]

164.992 g/mol [2]

IUPAC Name 2,4-dichloro-1-fluorobenzene [2][4]

CAS Registry Number 1435-48-9 [1][2][3]

II. Methodological Considerations
The determination of a chemical's molecular formula and weight is a foundational aspect of

chemical analysis and does not involve complex experimental protocols or biological signaling

pathways as might be found in drug development or molecular biology research.

Molecular Formula Determination: The molecular formula is typically confirmed through

techniques such as elemental analysis and high-resolution mass spectrometry. Elemental

analysis provides the empirical formula by determining the percentage composition of each

element in the compound. Mass spectrometry then provides the exact molecular mass,

allowing for the determination of the molecular formula.

Molecular Weight Calculation: The molecular weight is calculated by summing the atomic

weights of all atoms present in the molecular formula (C₆H₃Cl₂F). This is a theoretical value

based on established atomic masses. Experimental verification is achieved through mass

spectrometry.

Given that these are fundamental properties, detailed experimental workflows or signaling

pathway diagrams are not applicable to the scope of this topic.

III. Data Visualization
To illustrate the relationship between the compound's identity and its core properties, the

following diagram is provided.
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1,3-Dichloro-4-fluorobenzene

Molecular Formula
C₆H₃Cl₂F

 has

Molecular Weight
~164.99 g/mol
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Core Properties of 1,3-Dichloro-4-fluorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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